Cas no 27203-92-5 (Tramadol)

• Product Name: Tramadol
• CAS No: 27203-92-5
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 53092
• Update Time: 2025-04-18

Tramadol Chemical and Physical Properties

Names and Identifiers

• Tramadol
• 2-((dimethylamino)methyl)-1-(m-methoxyphenyl)-cyclohexano
• cis-(+-)-cyclohexano
• TRAMAL
• TRANS-(+/-)-2-[(DIMETHYLAMINO)METHYL]-1-(3-METHOXYPHENYL)CYCLOHEXANOL
• CRISPIN
• Cyclohexanol, 2-(dimethylamino)methyl-1-(3-methoxyphenyl)-, (1R,2R)-rel-
• CG 315E
• cis-Tramadol
• (1R,2R)-2-[(dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexan-1-ol
• -.)-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol, cis-
• 2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol, cis-
• Cyclohexanol, 2-((dimethylamino)methyl)-1-(3-methoxyphenyl)-, cis-(.+
• Cyclohexanol, 2-((dimethylamino)methyl)-1-(m-methoxyphenyl)-
• E 265
• U 26255A
• Ultram
• (1R,2R)-2-(Dimethylaminomethyl)-1-(3-methoxyphenyl)cyclohexan-1-ol

• Inchi： 1S/C16H25NO2/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3
• InChI Key： TVYLLZQTGLZFBW-UHFFFAOYSA-N
• SMILES： COC1C=C(C2(C(CN(C)C)CCCC2)O)C=CC=1

Computed Properties

• Exact Mass: 263.18865
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.9903 (rough estimate)
• Melting Point: 180-181 ºC
• Boiling Point: 406.62°C (rough estimate)
• Refractive Index: 1.4909 (estimate)
• PSA: 32.7

Tramadol Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles